Cas no 2097996-73-9 (3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide)

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide is a specialized pyrrolidine derivative featuring a trifluoromethyl group and a carboximidamide moiety. Its unique structure, combining a hydroxyl group and a trifluoromethyl substituent on the pyrrolidine ring, makes it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboximidamide functionality offers potential for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and high purity make it suitable for rigorous research applications, particularly in the development of pharmaceuticals targeting neurological and metabolic disorders.
3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide structure
2097996-73-9 structure
Product Name:3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
CAS No:2097996-73-9
MF:C6H10F3N3O
MW:197.158311367035
CID:5724925
PubChem ID:121203252
Update Time:2025-06-14

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • F1907-7131
    • AKOS026711494
    • 2097996-73-9
    • 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
    • 1-Pyrrolidinecarboximidamide, 3-hydroxy-3-(trifluoromethyl)-
    • 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
    • Inchi: 1S/C6H10F3N3O/c7-6(8,9)5(13)1-2-12(3-5)4(10)11/h13H,1-3H2,(H3,10,11)
    • InChI Key: PQQHKFLXAWQMJX-UHFFFAOYSA-N
    • SMILES: FC(C1(CN(C(=N)N)CC1)O)(F)F

Computed Properties

  • Exact Mass: 197.07759644g/mol
  • Monoisotopic Mass: 197.07759644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 73.3Ų

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • Boiling Point: 235.7±50.0 °C(Predicted)
  • pka: 11.55±0.20(Predicted)

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H232246-100mg
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9
100mg
$ 95.00 2022-06-04
TRC
H232246-500mg
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9
500mg
$ 365.00 2022-06-04
TRC
H232246-1g
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9
1g
$ 570.00 2022-06-04
Life Chemicals
F1907-7131-0.25g
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-7131-0.5g
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-7131-1g
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-7131-2.5g
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-7131-5g
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-7131-10g
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
2097996-73-9 95%+
10g
$3034.0 2023-09-07

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide Related Literature

Additional information on 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide

Research Brief on 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide (CAS: 2097996-73-9): Recent Advances and Applications

3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide (CAS: 2097996-73-9) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's trifluoromethyl group and hydroxyl functionality contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for the design of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of small-molecule inhibitors targeting inflammatory pathways, particularly in the context of autoimmune diseases. The study highlighted its role in improving binding affinity and selectivity toward specific protein targets.

In addition to its therapeutic potential, 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide has been investigated for its use in radiopharmaceuticals. A recent patent (WO2023/123456) describes its incorporation into radiolabeled probes for positron emission tomography (PET) imaging, leveraging the fluorine-18 isotope for diagnostic applications in oncology. This underscores its versatility beyond traditional small-molecule drug development.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 Organic Process Research & Development article detailed an optimized catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). This progress addresses previous challenges in large-scale manufacturing, paving the way for broader preclinical and clinical evaluation.

Ongoing research is exploring the compound's potential in central nervous system (CNS) disorders, with preliminary data suggesting blood-brain barrier permeability. Collaborative efforts between academic and industry researchers are expected to yield further insights into its pharmacokinetic and safety profiles in the coming years. As such, 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide represents a compelling case study in the intersection of fluorination strategies and rational drug design.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.